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Compound of Interest

Compound Name: Piperamide

Cat. No.: B1618075

Introduction

Piperamides are a diverse class of naturally occurring and synthetic compounds characterized
by a piperidine ring linked to a carbonyl group via a nitrogen atom. A prominent example is
piperine, the alkaloid responsible for the pungency of black pepper.[1] This class of molecules
has garnered significant interest in drug discovery due to its wide range of biological activities,
including anti-inflammatory, anti-cancer, and neuroprotective effects.[2][3][4] The therapeutic
potential of piperamides is often attributed to their ability to modulate various cellular signaling
pathways, such as the NF-kB pathway, and to influence processes like apoptosis and the cell
cycle.[3]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals to evaluate the efficacy of novel piperamide compounds using a
suite of robust cell-based assays. The protocols detailed herein cover initial cytotoxicity
screening, as well as more in-depth mechanistic studies to elucidate the mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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